![molecular formula C8H10N2O3 B144756 2-Methoxy-5-methyl-4-nitroaniline CAS No. 134-19-0](/img/structure/B144756.png)
2-Methoxy-5-methyl-4-nitroaniline
Overview
Description
2-Methoxy-5-methyl-4-nitroaniline is a chemical compound that serves as an important intermediate in various chemical syntheses. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their synthesis, structural analysis, and physical properties, which can be extrapolated to understand the compound .
Synthesis Analysis
The synthesis of related nitroaniline compounds involves multi-step processes, starting from simple aniline derivatives and proceeding through various reactions such as substitution, acetylation, methylation, and deacetylation . For instance, the synthesis of N-methyl-5-methoxyl-2-nitroaniline is achieved through a four-step process starting from 5-chloro-2-nitroaniline, indicating the complexity and the careful planning required to synthesize such compounds .
Molecular Structure Analysis
The molecular structure of nitroaniline derivatives is often confirmed using techniques such as single-crystal X-ray diffraction and NMR spectroscopy . For example, the crystal structures of 2-methyl-5-nitroaniline salts with various inorganic acids were determined, revealing significant hydrogen-bonding patterns and interactions such as C-H...ONO2 . These findings suggest that this compound would also exhibit specific intermolecular interactions that could be characterized by similar methods.
Chemical Reactions Analysis
The chemical reactions involving nitroaniline derivatives are diverse and can include cyclization, nitrification, chlorination, and various other transformations . These reactions are influenced by the substituents on the aniline ring and can lead to a wide range of products with different properties and potential applications.
Physical and Chemical Properties Analysis
The physical and chemical properties of nitroaniline derivatives can be studied using IR, NMR, and electronic spectroscopy, as well as UV-vis absorption and fluorescence spectroscopy . For example, the absorption and fluorescence maxima of 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile were observed at 290 nm and 480 nm, respectively, and the effects of solvents on the emission spectra were investigated . These techniques can be applied to this compound to determine its optical properties and understand its behavior in different environments.
Scientific Research Applications
Spectrophotometric Reagent in Pharmaceutical Formulations
2-Methoxy-5-methyl-4-nitroaniline, among other nitroanilines, has been used as a spectrophotometric reagent for the determination of ethinylestradiol in pharmaceutical formulations. It is particularly noted for providing a sensitive system for spectrophotometric determination at 531 nm, with a linear analytical response in a specific concentration range. This demonstrates its utility in the selective and accurate determination of analytes in oral contraceptive formulations (Teixeira et al., 2011).
Synthesis of Pyrroloquinolines
2-Methoxy-5-nitroaniline has been used in the synthesis of pyrrolo[4,3,2-de]quinolines, which are significant in formal total syntheses of various complex organic compounds. The process involves a series of reactions, indicating its role in advancing synthetic organic chemistry (Roberts et al., 1997).
Intramolecular Hydrogen Bonding Studies
Research on ortho-substituted N-methyl, N-benzyl, and N-aryl 2-substituted 4-nitroanilines, where this compound can be categorized, has provided insights into intramolecular hydrogen bonding. These studies are crucial for understanding molecular interactions in various chemical contexts (Wilshire, 1982).
Nucleophilic Aromatic Photosubstitution
This compound plays a role in the nucleophilic aromatic photosubstitution reactions, a mechanism important in photochemical studies and applications. These reactions are essential for understanding the behavior of organic compounds under light-induced conditions (Cantos et al., 1987).
Molecular Structure and Hydrogen-Bonding Analysis
Studies involving this compound contribute to the analysis of molecular structure and hydrogen-bonding patterns in crystal structures. Such research is vital for the field of crystallography and materials science (Hernández-Paredes et al., 2016).
Biotransformation in Environmental Contexts
This compound has been studied in the context of biotransformation, particularly in environmental settings like sludge. Understanding its transformation pathways is important for assessing environmental impact and degradation processes (Olivares et al., 2013).
Antimicrobial Studies
This compound has been involved in the synthesis of compounds for antimicrobial studies. These studies are significant in developing new antimicrobial agents and understanding their mechanisms (Joshi et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methoxy-5-methyl-4-nitroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-5-3-6(9)8(13-2)4-7(5)10(11)12/h3-4H,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXUMJWGCPAUKTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1[N+](=O)[O-])OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8059639 | |
Record name | Benzenamine, 2-methoxy-5-methyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8059639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
134-19-0 | |
Record name | 2-Methoxy-5-methyl-4-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=134-19-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methoxy-5-methyl-4-nitroaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000134190 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 2-methoxy-5-methyl-4-nitro- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50663 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzenamine, 2-methoxy-5-methyl-4-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, 2-methoxy-5-methyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8059639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methyl-4-nitro-o-anisidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.666 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-METHOXY-5-METHYL-4-NITROANILINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L843M16957 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.